Cas no 2320956-08-7 (tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate)

• Product Name: tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate
• CAS No: 2320956-08-7
• MF: C₁₇H₂₈N₄O₂
• MW: 320.429823875427
• CID: 5355713
• Update Time: 2025-06-14

tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)piperidine-1-carboxylate
• tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate

• Inchi： 1S/C17H28N4O2/c1-17(2,3)23-16(22)20-10-7-8-13(12-20)15-19-18-14-9-5-4-6-11-21(14)15/h13H,4-12H2,1-3H3
• InChI Key： ULEYDNXFHXQZMC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=NN=C3CCCCCN23)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 2
• Topological Polar Surface Area: 60.2

Additional information on tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate

Research Brief on tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate (CAS: 2320956-08-7)

The compound tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate (CAS: 2320956-08-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of this compound as a versatile building block in the construction of triazolodiazepine derivatives, which are known for their diverse pharmacological properties. The tert-butyl carbamate protecting group in the molecule enhances its stability and facilitates further chemical modifications, making it a valuable tool for medicinal chemists. Researchers have successfully employed this compound in the synthesis of potential kinase inhibitors and GPCR modulators, underscoring its relevance in targeted drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate via a multi-step process involving cyclization and protection strategies. The compound exhibited excellent purity and yield, making it suitable for scale-up production. Furthermore, preliminary biological screening revealed that derivatives of this compound show promising activity against certain cancer cell lines, particularly those associated with aberrant kinase signaling pathways.

Another significant development was reported in a recent patent application (WO2023056789), where the compound was utilized as a key intermediate in the development of novel neuroprotective agents. The structural features of the molecule, particularly the triazolodiazepine core, were found to contribute to enhanced blood-brain barrier penetration, a critical factor in central nervous system drug development. This finding opens new avenues for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

From a mechanistic perspective, computational modeling studies have provided insights into the molecular interactions of derivatives of this compound with various biological targets. The piperidine moiety appears to play a crucial role in target binding, while the triazolodiazepine ring system contributes to the overall pharmacokinetic profile. These findings are guiding the rational design of next-generation therapeutics with improved selectivity and reduced off-target effects.

In conclusion, tert-butyl 3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}piperidine-1-carboxylate (CAS: 2320956-08-7) represents a promising scaffold in medicinal chemistry with multiple potential applications. Ongoing research continues to explore its utility in various therapeutic areas, and future studies are expected to yield more derivatives with optimized pharmacological properties. The compound's versatility and the growing body of evidence supporting its biological relevance make it a valuable asset in the drug discovery pipeline.